[3-(4-chlorophenyl)-5,6-dihydro-1(4H)-pyridazinyl](cyclopropyl)methanone
Overview
Description
“3-(4-chlorophenyl)-5,6-dihydro-1(4H)-pyridazinylmethanone” is a chemical compound with the molecular formula C14H15ClN2O . It is offered by several chemical suppliers .
Molecular Structure Analysis
The molecular structure of this compound includes a pyridazinyl ring attached to a cyclopropyl group and a 4-chlorophenyl group .Scientific Research Applications
Anticancer and Antimicrobial Properties
- Research indicates that derivatives of 3-(4-chlorophenyl)-5,6-dihydro-1(4H)-pyridazinylmethanone show promising results in anticancer and antimicrobial activities. For example, compounds with related structures have been synthesized and evaluated against various cancer cell lines and pathogenic strains, demonstrating significant anticancer and antimicrobial effects (Kanubhai D. Katariya, Dushyanth R. Vennapu, S. Shah, 2021).
Synthesis and Molecular Characterization
- The synthesis process and molecular characterization of compounds related to 3-(4-chlorophenyl)-5,6-dihydro-1(4H)-pyridazinylmethanone have been a focus of several studies. These include exploring the molecular structure, spectroscopic and quantum chemical properties, and the potential for antimicrobial activity (C. Sivakumar, B. Revathi, V. Balachandran, B. Narayana, Vinutha V. Salian, N. Shanmugapriya, K. Vanasundari, 2021).
Anti-Tuberculosis Potential
- Some derivatives of this compound have been studied for their potential anti-tuberculosis properties. In particular, research has shown that certain derivates can exhibit significant antituberculosis activity, highlighting the potential of these compounds in treating infectious diseases (N. Dwivedi, N. Tewari, V. Tiwari, V. Chaturvedi, Y. Manju, A. Srivastava, A. Giakwad, S. Sinha, R. Tripathi, 2005).
Anticancer and Antimicrobial Agents
- Novel derivatives of this compound have been synthesized and evaluated as potential anticancer and antimicrobial agents. Their in vitro activities against various bacterial and fungal species, as well as cancer cell lines, have been investigated, showing promising results (H. Hafez, Abdel-Rhman B. A. El-Gazzar, S. Al-Hussain, 2016).
Application in Insecticides
- One study focused on the synthesis of an intermediate of flucycloxuron, an insecticide, using a compound structurally similar to 3-(4-chlorophenyl)-5,6-dihydro-1(4H)-pyridazinylmethanone. This demonstrates the potential application of such compounds in the development of agricultural chemicals (Gao Xue-yan, 2011).
Future Directions
While specific future directions for this compound are not mentioned, similar compounds have shown potential in various biological applications, including antiviral, anti-inflammatory, and anticancer activities . This suggests that “3-(4-chlorophenyl)-5,6-dihydro-1(4H)-pyridazinylmethanone” and similar compounds could be further explored for potential therapeutic applications.
properties
IUPAC Name |
[6-(4-chlorophenyl)-4,5-dihydro-3H-pyridazin-2-yl]-cyclopropylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2O/c15-12-7-5-10(6-8-12)13-2-1-9-17(16-13)14(18)11-3-4-11/h5-8,11H,1-4,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHHUWGOXXQAJNN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=NN(C1)C(=O)C2CC2)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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